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Compound of Interest

Compound Name:
L-Threonine, N-(2-hydroxyethyl)-

(9CI)

Cat. No.: B584059 Get Quote

A comprehensive review of scientific databases and chemical literature reveals a significant

lack of information regarding the discovery, synthesis, and biological activity of L-Threonine, N-

(2-hydroxyethyl)-. This compound, identified by the CAS Number 154674-59-6, appears

primarily in the catalogs of chemical suppliers, with minimal to no presence in peer-reviewed

research publications or patents.

This technical overview aims to provide researchers, scientists, and drug development

professionals with the available information on L-Threonine, N-(2-hydroxyethyl)-, while

highlighting the current knowledge gap.

Chemical Identity
The fundamental physicochemical properties of L-Threonine, N-(2-hydroxyethyl)- are

summarized below. This information is exclusively drawn from chemical supplier databases, as

no independent experimental data has been published in the scientific literature.
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Property Value Source

CAS Number 154674-59-6 Chemical Supplier Catalogs

Molecular Formula C₆H₁₃NO₄ Chemical Supplier Catalogs

Molecular Weight 163.17 g/mol Chemical Supplier Catalogs

IUPAC Name

(2S,3R)-3-hydroxy-2-[(2-

hydroxyethyl)amino]butanoic

acid

Chemical Supplier Catalogs

Canonical SMILES CC(C(C(=O)O)NCCO)O Chemical Supplier Catalogs

Hypothetical Synthesis and Experimental Protocols
While no specific experimental protocols for the synthesis of L-Threonine, N-(2-hydroxyethyl)-

have been published, a general understanding of amino acid chemistry allows for the

postulation of a potential synthetic route. The most probable method for its synthesis would

involve the N-alkylation of L-Threonine.

A plausible experimental workflow for the synthesis of L-Threonine, N-(2-hydroxyethyl)- is

outlined below. This protocol is hypothetical and would require optimization and

characterization.
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Figure 1: A hypothetical workflow for the synthesis and characterization of L-Threonine, N-(2-

hydroxyethyl)-.
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Biological Activity and Signaling Pathways
There is currently no available information in the scientific literature regarding the biological

activity of L-Threonine, N-(2-hydroxyethyl)-. Consequently, no signaling pathways associated

with this compound have been described.

In the broader context of drug development, N-alkylation of amino acids is a common strategy

employed to modify the physicochemical properties of a parent molecule. Such modifications

can influence:

Solubility: The introduction of a hydroxyethyl group may alter the aqueous solubility.

Lipophilicity: N-alkylation can impact the molecule's ability to cross cell membranes.

Receptor Binding: The modification could influence the binding affinity and selectivity for

biological targets.

Metabolic Stability: The N-alkyl group may affect the molecule's susceptibility to enzymatic

degradation.

Given that L-Threonine is an essential amino acid with a crucial role in protein structure and

function, its derivatives are of potential interest in various therapeutic areas. However, without

experimental data, the specific effects of the N-(2-hydroxyethyl) modification remain

speculative.

Conclusion
L-Threonine, N-(2-hydroxyethyl)- is a chemical entity that is commercially available but lacks a

footprint in the scientific and patent literature. This report has summarized the limited available

information and provided a hypothetical framework for its synthesis. For researchers and drug

development professionals, this compound represents an unexplored area of chemical space.

Any investigation into its properties would require de novo synthesis, characterization, and

biological screening. The absence of existing data underscores the vast number of potentially

valuable molecules that have yet to be synthesized and studied.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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